2-((3-benzyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-mesitylacetamide

• IUPAC Name: 2-[(5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C27H24N4O2S2/c1-16-12-17(2)22(18(3)13-16)29-21(32)15-34-27-30-23-20-10-7-11-28-25(20)35-24(23)26(33)31(27)14-19-8-5-4-6-9-19/h4-13H,14-15H2,1-3H3,(H,29,32)
• InChI Key: NAHCOSFAHXYJTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5)C
• Molecular Formula: C27H24N4O2S2
• Molecular Weight: 500.6 g/mol

Description

The compound “2-((3-benzyl-4-oxo-3,4-dihydropyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-mesitylacetamide” is a complex organic molecule. It has a molecular formula of C24H17ClN4O2S2, an average mass of 493.000 Da, and a mono-isotopic mass of 492.048157 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The structure includes a pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-2-yl group, a benzyl group, and a mesitylacetamide group.

Scientific Research Applications

Synthesis and Evaluation as Dual Inhibitors

This compound is involved in the synthesis of antitumor agents that target both human dihydrofolate reductase (DHFR) and thymidylate synthase (TS). For instance, derivatives synthesized from related chemical structures have shown potent inhibitory activity against these enzymes, highlighting their potential in cancer treatment. These compounds have been evaluated for their effectiveness in inhibiting the growth of human tumor cell lines, demonstrating significant antitumor activity at nanomolar concentrations (Gangjee, Lin, Kisliuk, & McGuire, 2005; Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

Antimicrobial and Anti-inflammatory Activities

Compounds synthesized from this chemical structure have been explored for their antimicrobial activities, with some showing promising results against various bacteria and fungi. This indicates potential applications in addressing infectious diseases (Ashalatha, Narayana, Vijaya Raj, & Suchetha Kumari, 2007).

Antiprotozoal Effects

Additionally, derivatives of this compound have exhibited antiprotozoal effects, particularly against Trichinella spiralis and Lamblia muris, suggesting potential use in treating parasitic infections (Mavrova, Vuchev, Anichina, & Vassilev, 2010).

Novel Synthetic Approaches

Research has also focused on developing novel synthetic strategies for producing derivatives of this compound, aiming to explore and enhance their biological activities further. These approaches include one-pot multistep cascade reactions and other efficient synthetic methods, which are crucial for the rapid development of novel therapeutic agents (Pokhodylo, Shyyka, Matiychuk, & Obushak, 2015).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, chemical reactions, mechanism of action, and potential applications. Given the cytotoxic effects of similar compounds, there may be potential for development in cancer treatment.